Cas no 18868-63-8 (1,4,7-Phenazinetriamine(9CI))

• Product Name: 1,4,7-Phenazinetriamine(9CI)
• CAS No: 18868-63-8
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 208015
• PubChem ID: 310600
• Update Time: 2025-04-19

1,4,7-Phenazinetriamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Phenazinetriamine(9CI)
• 1,4,7-Phenazinetriamine
• phenazine-1,4,7-triamine
• 1,4,7-Triaminophenazine
• 1,7-Phenazinetriamine
• Phenazin-1,4,7-triyltriamin
• phenazine-1,4,7-triyltriamine
• NSC215177
• DTXSID20309729
• NSC-215177
• 18868-63-8

• Inchi： 1S/C12H11N5/c13-6-1-4-9-10(5-6)17-12-8(15)3-2-7(14)11(12)16-9/h1-5H,13-15H2
• InChI Key： KTVHNJDBAJDMMM-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2N=C2C(=CC=C(C=12)N)N)N

Computed Properties

• Exact Mass: 225.10100
• Monoisotopic Mass: 225.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.492
• Boiling Point: 579.6°Cat760mmHg
• Flash Point: 339.4°C
• Refractive Index: 1.911
• PSA: 103.84000
• LogP: 3.27320